3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine

• IUPAC Name: 3-chloro-2-(2-methylpyridin-3-yl)oxypyridine
• InChI: InChI=1S/C11H9ClN2O/c1-8-10(5-3-6-13-8)15-11-9(12)4-2-7-14-11/h2-7H,1H3
• InChI Key: HABHIVKOLFYWQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)OC2=C(C=CC=N2)Cl
• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• CAS No.: 2640902-32-3

Description

3-[(3-Chloropyridin-2-yl)oxy]-2-methylpyridine is a pyridine derivative characterized by a 2-methylpyridine core linked via an ether oxygen to a 3-chloropyridin-2-yl group. Pyridine derivatives are widely studied for applications in medicinal chemistry, agrochemicals, and materials science due to their versatile functionalization and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely used method for forming carbon-carbon bonds. This reaction typically employs a palladium catalyst and boron reagents under mild conditions .

Another method involves the reaction of 3-chloro-2-hydrazinopyridine with dimethyl butynedioate or diethyl butynedioate under alkaline conditions to form 1-(3-chloropyridin-2-yl)-3-hydroxy-1H-pyrazole-5-formic ether. This intermediate is then reacted with phosphorus tribromoxide to yield the desired product .

Industrial Production Methods

For industrial production, the process is optimized to shorten reaction steps, avoid the use of oxidation reagents, and reduce costs. This involves using readily available starting materials and efficient reaction conditions to maximize yield and minimize waste .

Chemical Reactions Analysis

Types of Reactions

3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine undergoes various types of chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as m-CPBA (meta-chloroperoxybenzoic acid).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: m-CPBA in dichloromethane (DCM) at 0°C.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF (dimethylformamide).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation with m-CPBA can yield pyridine N-oxides, while reduction with lithium aluminum hydride can produce the corresponding amines.

Scientific Research Applications

Pharmaceutical Applications

Antimicrobial Activity
Research indicates that compounds similar to 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine exhibit antimicrobial properties. For instance, derivatives of chlorinated pyridines have shown effectiveness against various bacterial strains, suggesting that this compound could be developed as a lead compound for new antibiotics targeting resistant bacteria.

Antitumor Potential
Studies have explored the antitumor activity of related pyridine compounds. For example, 3-(pyridin-4-yloxy)-2-methylpyridine has demonstrated potential in inhibiting tumor growth in preclinical models. Given the structural similarities, 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine may also exhibit similar effects, warranting further investigation.

Modulation of Metabotropic Glutamate Receptors
The compound's potential role as an allosteric modulator for metabotropic glutamate receptors (mGluRs) has been noted in recent pharmacological studies. Compounds that interact with mGluRs have shown promise in treating neurological disorders such as anxiety and depression . The specific interactions of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine with these receptors could be critical for developing new therapies.

Agricultural Applications

Pesticide Development
The unique structure of this compound suggests potential applications in agricultural chemistry, particularly as a pesticide or herbicide. Similar pyridine derivatives have been utilized in crop protection due to their effectiveness against pests and diseases. The dual functionality of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine could enhance its efficacy as an agrochemical.

Table 1: Biological Activities of Related Compounds

Compound Name	Structure Features	Biological Activity
3-Chloro-2-methylpyridine	Chlorine at position 3	Antimicrobial properties
4-Chloro-2-methylpyridine	Chlorine at position 4	Antitumor activity
5-(Chloropyridin-2-yloxy)-2-methylpyridine	Chlorine at position 5	Enzyme inhibition
3-(Pyridin-4-yloxy)-2-methylpyridine	Different pyridine substitution	Potential anti-inflammatory effects

This table illustrates the biological activities associated with structurally similar compounds, indicating the diverse applications that may be explored for 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine.

Mechanism of Action

The mechanism of action of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Pyridine Derivatives

Substituent Effects on Pyridine Rings

Target Compound vs. Halogen-Substituted Analogues

• 3-((4-Bromo-2,6-dichlorophenoxy)methyl)-2-methylpyridine (Compound 27, ): Substituents: Bromo and dichloro groups on the phenoxy ring. Reference: .

• Methyl 3-(2-chloro-4-iodopyridin-3-yl)acrylate () :

  • Substituents: Chloro, iodo, and ester groups.
  • Impact: The iodine atom introduces polarizability, which may enhance binding to hydrophobic pockets in enzymes. The ester group adds hydrolytic instability compared to the ether linkage in the target compound.
  • Reference: .

Target Compound vs. Alkyl-Substituted Analogues

• 3-Allyl-2-chloro-5-methylpyridine (): Substituents: Allyl and methyl groups. Impact: The absence of an ether linkage reduces hydrogen-bonding capacity. Reference: .

• 3-(Chloromethyl)-2-methylpyridine•HCl () :

  • Substituents: Chloromethyl group.
  • Impact: The chloromethyl group enhances electrophilicity, making it more reactive toward nucleophiles compared to the target compound’s ether-linked structure.
  • Reference: .

Ether-Linked Pyridine Derivatives

• 3-Chloro-2-({1-[(5-ethylthiophen-2-yl)sulfonyl]piperidin-4-yl}oxy)pyridine (): Structure: Contains a sulfonyl-piperidine moiety attached via ether oxygen. Reference: .
• 3-[(3-Chlorophenyl)methoxy]-2-fluoropyridine (): Substituents: Fluorine and chlorophenyl groups. The ether linkage is retained, similar to the target compound. Reference: .

Solubility and Stability

• The ether linkage in 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine improves solubility in polar solvents compared to alkyl-substituted analogues (e.g., 3-Allyl-2-chloro-5-methylpyridine) .
• Chlorine’s electron-withdrawing effect increases resistance to oxidative degradation, similar to iodinated derivatives () but with reduced molecular weight .

Biological Activity

The compound 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine is a heterocyclic compound with a unique substitution pattern that may confer distinct biological activities. Its molecular formula and weight are approximately $C_{11}H_{10}ClN_1O$ and 220.65 g/mol, respectively. This article explores its biological activity, synthesis, and potential applications based on diverse research findings.

Chemical Structure and Properties

The structure of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine consists of a pyridine ring with a chlorinated pyridine moiety and a methoxy group. The presence of both electron-withdrawing (chlorine) and electron-donating (methoxy) groups enhances its reactivity and biological activity.

Biological Activities

Research indicates that 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine exhibits significant pharmacological potential, particularly in the following areas:

1. Antitumor Activity

• Similar compounds have shown promising results in inhibiting cancer cell proliferation. For instance, derivatives of chloropyridine have been evaluated for their anticancer properties against various cancer cell lines, including gastric cancer cells .

2. Histamine H3 Receptor Antagonism

• Compounds with structural similarities to 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine have been identified as potential antagonists of the histamine H3 receptor, which is implicated in cognitive disorders such as Alzheimer's disease and schizophrenia . These antagonists may improve cognition by modulating neurotransmitter release.

3. Enzyme Inhibition

• The compound may inhibit specific enzymes related to inflammatory pathways, potentially offering therapeutic benefits in conditions such as rheumatoid arthritis or metabolic syndrome .

Synthesis

The synthesis of 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine typically involves multi-step reactions that can include:

• Formation of the pyridine ring.
• Introduction of the chlorinated substituent.
• Alkylation or etherification to attach the methoxy group.

Comparative Analysis

To understand the uniqueness of this compound, a comparative analysis with related compounds is essential:

Compound Name	Structure Features	Biological Activity
3-Chloro-2-methylpyridine	Chlorine at position 3	Antimicrobial properties
4-Chloro-2-methylpyridine	Chlorine at position 4	Antitumor activity
5-(Chloropyridin-2-yloxy)-2-methylpyridine	Chlorine at position 5	Enzyme inhibition
3-(Pyridin-4-yloxy)-2-methylpyridine	Different pyridine substitution	Potential anti-inflammatory effects

This table illustrates how the specific substitution pattern in 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine may enhance its biological activity compared to structurally similar compounds.

Case Studies and Research Findings

Several studies have focused on the biological evaluation of pyridine derivatives:

• Antiproliferative Studies : A series of chloropyridine derivatives were synthesized and tested for their antiproliferative activity against gastric cancer cell lines, demonstrating significant inhibitory effects comparable to established chemotherapeutics .
• Histamine Receptor Studies : Research has shown that H3 receptor antagonists can improve cognitive function in animal models, suggesting that compounds like 3-[(3-chloropyridin-2-yl)oxy]-2-methylpyridine could be explored further for cognitive enhancement therapies .